Einecs 242-462-8 Einecs 242-462-8
Brand Name: Vulcanchem
CAS No.: 18635-01-3
VCID: VC0099189
InChI: InChI=1S/C27H36N2O6.C12H23N/c1-26(2,3)34-24(32)28-18-10-9-13-22(23(30)31)29-25(33)35-27(4,5)21-16-14-20(15-17-21)19-11-7-6-8-12-19;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h6-8,11-12,14-17,22H,9-10,13,18H2,1-5H3,(H,28,32)(H,29,33)(H,30,31);11-13H,1-10H2/t22-;/m0./s1
SMILES: CC(C)(C)OC(=O)NCCCCC(C(=O)O)NC(=O)OC(C)(C)C1=CC=C(C=C1)C2=CC=CC=C2.C1CCC(CC1)NC2CCCCC2
Molecular Formula: C39H59N3O6
Molecular Weight: 665.916

Einecs 242-462-8

CAS No.: 18635-01-3

Cat. No.: VC0099189

Molecular Formula: C39H59N3O6

Molecular Weight: 665.916

* For research use only. Not for human or veterinary use.

Einecs 242-462-8 - 18635-01-3

Specification

CAS No. 18635-01-3
Molecular Formula C39H59N3O6
Molecular Weight 665.916
IUPAC Name N-cyclohexylcyclohexanamine;(2S)-6-[(2-methylpropan-2-yl)oxycarbonylamino]-2-[2-(4-phenylphenyl)propan-2-yloxycarbonylamino]hexanoic acid
Standard InChI InChI=1S/C27H36N2O6.C12H23N/c1-26(2,3)34-24(32)28-18-10-9-13-22(23(30)31)29-25(33)35-27(4,5)21-16-14-20(15-17-21)19-11-7-6-8-12-19;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h6-8,11-12,14-17,22H,9-10,13,18H2,1-5H3,(H,28,32)(H,29,33)(H,30,31);11-13H,1-10H2/t22-;/m0./s1
Standard InChI Key FODCTJLJXCYSMY-FTBISJDPSA-N
SMILES CC(C)(C)OC(=O)NCCCCC(C(=O)O)NC(=O)OC(C)(C)C1=CC=C(C=C1)C2=CC=CC=C2.C1CCC(CC1)NC2CCCCC2

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